1-(6-chloro-2-pyridinyl)-N-phenyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 2-(6-chloropyridin-2-yl)-N-phenyl-5-(1,2,4-triazol-1-ylmethyl)-1,2,4-triazol-3-amine
• InChI: InChI=1S/C16H13ClN8/c17-13-7-4-8-15(21-13)25-16(20-12-5-2-1-3-6-12)22-14(23-25)9-24-11-18-10-19-24/h1-8,10-11H,9H2,(H,20,22,23)
• InChI Key: ASRRBLZMXWSULJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC(=NN2C3=NC(=CC=C3)Cl)CN4C=NC=N4
• Molecular Formula: C16H13ClN8
• Molecular Weight: 352.8 g/mol

Description

1-(6-chloro-2-pyridinyl)-N-phenyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-5-amine is a useful research compound. Its molecular formula is C16H13ClN8 and its molecular weight is 352.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical and Biological Properties

• Triazoles, including compounds similar to 1-(6-chloro-2-pyridinyl)-N-phenyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-5-amine, are known for their broad spectrum of biological activity. Recent studies indicate an increasing interest in these compounds for their potential in modern pharmaceutical markets (Hulina & Kaplaushenko, 2017).
• The compound's structure, particularly the 1,2,4-triazole moiety, is associated with significant biological activities due to factors like hydrogen bonding and solubility, making it a core motif in various clinical drugs (Prasad et al., 2021).

Synthesis and Characterization

• The synthesis of similar triazole compounds often involves complex reactions with various starting materials, including 5-amino-2-chloropyridine and different aldehydes. These synthetic processes can lead to new compounds with unique physical and chemical properties (Idrees, Kola, & Siddiqui, 2019).
• Characterization of these compounds typically includes techniques like NMR spectroscopy, chromatography-mass spectrometry, and elemental analysis, ensuring accurate identification and understanding of their structure and properties (Burke et al., 2004).

Potential Applications in Catalysis and Material Science

• Triazole derivatives, including those structurally related to the compound , have been explored for their use in catalysis. For example, they can be incorporated into palladacycles, demonstrating applications as catalysts in various chemical reactions (Singh et al., 2017).
• The unique chemical structure of these triazole derivatives makes them suitable for forming complexes with metals like rhodium and iron, which are of significant interest in material science and inorganic chemistry (Sole et al., 2019).